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Compound of Interest

Compound Name: Butyrolactone 3

Cat. No.: B1676240

This technical support center provides essential information for researchers and drug
development professionals on the solubility and stability of Butyrolactone | when dissolved in
Dimethyl Sulfoxide (DMSO). Butyrolactone 1 is a potent, cell-permeable inhibitor of cyclin-
dependent kinases (CDKSs), making it a valuable tool in cell cycle and cancer research. Proper
handling and storage of Butyrolactone | solutions are critical for ensuring experimental
reproducibility and the integrity of results.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Butyrolactone | in DMSO?

Al: Butyrolactone I is highly soluble in DMSO. Quantitative data indicates a solubility of 100
mg/mL, which is equivalent to 235.60 mM.[1] To achieve this concentration, ultrasonic
treatment may be necessary.[1] It is also important to use newly opened, anhydrous DMSO, as
the solvent is hygroscopic and absorbed moisture can affect the solubility of the compound.[1]

Q2: How should | prepare a stock solution of Butyrolactone | in DMSQO?

A2: To prepare a stock solution, dissolve Butyrolactone | powder in high-quality, anhydrous
DMSO to your desired concentration. If you encounter difficulty in dissolving the compound,
gentle warming and/or sonication can be used to aid dissolution. For example, to prepare 1 mL
of a 10 mM stock solution, you would dissolve 4.244 mg of Butyrolactone | (Molecular Weight:
424.4 g/mol ) in 1 mL of DMSO.
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Q3: What are the recommended storage conditions for Butyrolactone | stock solutions in
DMSO?

A3: Once prepared, it is recommended to aliquot the Butyrolactone | stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at
-20°C. Under these conditions, the stock solution is expected to be stable for up to three
months. Some suppliers suggest that storage at -80°C can extend the stability to six months.

Q4: Can | store the Butyrolactone I/DMSO stock solution at room temperature or 4°C?

A4: While many compounds in DMSO are stable at room temperature for short periods, long-
term storage at room temperature or 4°C is not recommended for Butyrolactone | stock
solutions. To ensure the compound's integrity and activity, storage at -20°C or -80°C is advised.
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Issue

Possible Cause

Recommended Solution

Precipitate forms in the stock

solution upon storage.

The concentration may be too
high for stable storage at a
lower temperature, or the
DMSO may have absorbed

moisture.

Gently warm the solution and
sonicate until the precipitate
redissolves. Ensure the vial is
tightly sealed to prevent
moisture absorption. Consider
preparing a slightly lower
concentration for long-term

storage.

Difficulty dissolving
Butyrolactone | powder in
DMSO.

The compound may require
energy to fully dissolve at high
concentrations. The DMSO
may be old or have absorbed

water.

Use an ultrasonic bath to aid
dissolution.[1] Ensure you are

using fresh, anhydrous DMSO.
[1]

Inconsistent experimental
results using the same stock

solution.

The stock solution may have
degraded due to improper
storage or multiple freeze-thaw

cycles.

Prepare a fresh stock solution
from powder. Aliquot the new
stock solution into single-use
vials to minimize freeze-thaw
cycles. Always use a
consistent lot of Butyrolactone
| and DMSO.

Quantitative Data Summary

Table 1: Solubility of Butyrolactone | in DMSO

Molar Equivalent

Solvent Solubility (mg/mL) Notes
(mM)
Ultrasonic treatment
may be required. Use
DMSO 100 235.60 of hygroscopic DMSO
can impact solubility.
[1]
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Table 2: Recommended Storage Conditions for Butyrolactone | in DMSO

Storage Temperature Recommended Duration Considerations

Aliquot to avoid repeated
-20°C Up to 3 months
freeze-thaw cycles.

Recommended for longer-term
-80°C Up to 6 months
storage.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Butyrolactone | Stock Solution in DMSO
e Materials:

o Butyrolactone | powder (MW: 424.4 g/mol )

o

Anhydrous, high-purity DMSO

[¢]

Sterile microcentrifuge tubes or vials

Calibrated scale

o

Vortex mixer

o

Ultrasonic water bath

o

e Procedure:

1. Calculate the required mass of Butyrolactone I. For 1 mL of a 10 mM solution, the required
mass is 4.244 mg.

2. Weigh the calculated amount of Butyrolactone | powder and place it in a sterile vial.
3. Add the desired volume of anhydrous DMSO (e.g., 1 mL) to the vial.

4. Vortex the solution thoroughly for 1-2 minutes.
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5. If the powder is not fully dissolved, place the vial in an ultrasonic water bath for 5-10
minutes, or until the solution is clear.

6. Once fully dissolved, aliquot the stock solution into single-use, tightly sealed sterile vials.

7. Label the vials clearly with the compound name, concentration, date, and store them at
-20°C or -80°C.

Visualizations
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Experimental Workflow: Butyrolactone | Stock Solution
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Butyrolactone | Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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